3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride
Overview
Description
3-Bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride (3-BrDMTA) is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of triazole, a nitrogen-containing heterocyclic compound, and is commonly used as a starting material for the synthesis of other compounds. It has been used in a wide range of applications, from organic synthesis to biochemistry, and has been studied for its potential therapeutic effects.
Scientific Research Applications
3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride has been used in a wide range of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 1-bromo-4-methyl-2-phenyl-1,2,4-triazole. It has also been used as a reagent in the synthesis of other compounds, such as 1-bromo-4-methyl-2-phenyl-1,2,4-triazole. It has also been used in the synthesis of other compounds, such as 1-bromo-4-methyl-2-phenyl-1,2,4-triazole.
In addition, 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride has been studied for its potential therapeutic effects. It has been shown to inhibit the growth of certain cancer cells in vitro, and to have anti-inflammatory and anti-oxidant properties. It has also been studied for its potential use in the treatment of Parkinson’s disease and Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 leads to decreased production of proinflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the development of inflammation and other diseases. In addition, 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride has been shown to inhibit the activity of certain other enzymes, such as phospholipase A2 and lipoxygenase.
Biochemical and Physiological Effects
3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride has been studied for its potential therapeutic effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, it has been shown to inhibit the growth of certain cancer cells in vitro, and to have anti-inflammatory and anti-oxidant properties. It has also been studied for its potential use in the treatment of Parkinson’s disease and Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and is easy to obtain and store. In addition, it is stable and can be stored for long periods of time. However, it has several limitations. It is toxic and should be handled with care. In addition, it can be difficult to synthesize and purify, and can react with other compounds.
Future Directions
There are several potential future directions for the use of 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride. It could be further studied for its potential therapeutic effects, such as in the treatment of Parkinson’s disease and Alzheimer’s disease. It could also be studied for its potential use in the treatment of other diseases, such as cancer. In addition, it could be studied for its potential use as a starting material for the synthesis of other compounds. Finally, it could be studied for its potential use as a reagent in the synthesis of other compounds.
Synthesis Methods
3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride can be synthesized by a variety of methods. One method involves the reaction of 1,2,4-triazole with bromoacetic acid in the presence of a base, such as sodium carbonate. The resulting product is then treated with hydrochloric acid to yield 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride hydrochloride. Another method involves the reaction of 1,2,4-triazole with bromoacetyl chloride in the presence of a base, such as sodium carbonate. The resulting product is then treated with hydrochloric acid to yield 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride involves the reaction of 3-bromo-1H-1,2,4-triazole with N,N-dimethylamine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "3-bromo-1H-1,2,4-triazole", "N,N-dimethylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-bromo-1H-1,2,4-triazole is dissolved in anhydrous tetrahydrofuran (THF) and cooled to 0°C.", "Step 2: N,N-dimethylamine is added dropwise to the reaction mixture and stirred for 2 hours at 0°C.", "Step 3: The reaction mixture is then treated with hydrochloric acid to obtain the final product, 3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride.", "Step 4: The product is isolated by filtration, washed with water and dried under vacuum." ] } | |
CAS RN |
2768326-68-5 |
Product Name |
3-bromo-N,N-dimethyl-1H-1,2,4-triazol-5-amine hydrochloride |
Molecular Formula |
C4H8BrClN4 |
Molecular Weight |
227.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
